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Compound of Interest

Compound Name: Nickel;,carbonate;hydroxide

Cat. No.: B12756632

Essential Safety and Handling Guide for Nickel
Carbonate Hydroxide

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling nickel carbonate hydroxide. Adherence to these
procedures is essential for ensuring personal safety and minimizing environmental impact.

1. Understanding the Hazards

Nickel carbonate hydroxide presents significant health risks. It is classified as a substance that
is harmful if swallowed or inhaled, causes skin and eye irritation, and may provoke allergic skin
or respiratory reactions.[1][2][3][4][5] Furthermore, it is suspected of causing genetic defects,
may cause cancer through inhalation, and poses a risk to the unborn child.[1][2][3][4][5] This
compound is also highly toxic to aquatic life with long-lasting effects.[2][4][5][6]

2. Personal Protective Equipment (PPE)

The consistent and correct use of appropriate PPE is the most critical line of defense when
handling nickel carbonate hydroxide.
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PPE Category

Specifications

Rationale

Hand Protection

Wear protective gloves.[1][2][3]
[5][6] Recommended materials
include Butyl rubber,
Neoprene, or Polyvinyl chloride
(PVC).[6][7]

Prevents skin contact, which
can cause irritation and allergic

reactions.[1]

Eye and Face Protection

Safety goggles and a face

shield are required.[1]

Protects against dust particles
and potential splashes that can

cause serious eye irritation.[2]

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter (or a P3
filter) is necessary if airborne
concentrations exceed
exposure limits or when dust is
generated.[1][6]

Prevents inhalation of harmful
dust, which can lead to
respiratory irritation, allergic
reactions, and potential long-
term health effects, including

cancer.[1][2]

Protective Clothing

Wear appropriate protective
clothing to prevent skin
contact.[6][8] This includes a
lab coat, and in situations with
a higher risk of exposure, a
chemical-resistant suit may be

necessary.[9]

Minimizes the risk of skin
exposure and contamination of

personal clothing.[8]

3. Occupational Exposure Limits

Monitoring the concentration of airborne nickel is crucial to ensure that it remains below

established occupational exposure limits (OELS).
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Organization Exposure Limit (as Ni) Details

Time-Weighted Average (TWA)

NIOSH 0.015 mg/m?
[10]

Permissible Exposure Limit
OSHA 1 mg/m3 (PEL) for insoluble nickel
compounds (TWA)[10]

Threshold Limit Value (TLV) for
ACGIH 0.2 mg/m3 insoluble nickel compounds
(TWA)[11]

4. Handling and Storage Procedures
Proper handling and storage are paramount to maintaining a safe laboratory environment.

o Ventilation: Always handle nickel carbonate hydroxide in a well-ventilated area.[1] The use of
a chemical fume hood is strongly recommended to minimize inhalation exposure.[2]

e Preventing Dust: Avoid the formation of dust during handling.[2][6]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat,
drink, or smoke in areas where this chemical is handled or stored.[1][3][5] Contaminated
work clothing should not be allowed out of the workplace and should be washed before
reuse.[1][12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] Keep
away from incompatible materials such as strong acids.[1]

5. Disposal Plan

Nickel carbonate hydroxide and any contaminated materials are considered hazardous waste
and must be disposed of accordingly.

» Waste Collection: Collect waste material in a clearly labeled, sealed container.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.cdc.gov/niosh/idlh/7440020.html
https://www.cdc.gov/niosh/idlh/7440020.html
https://www.acgih.org/nickel-and-inorganic-compounds-including-nickel-subsulfide/
https://www.integraclear.com/msds/N724_25993_101.pdf
https://www.fishersci.com/store/msds?partNumber=AC223162500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223162500&countryCode=US&language=en
https://nornickel.com/files/en/business/products/SDS-Nickel-Hydroxide-NNH_15.06.2017_en.pdf
https://www.integraclear.com/msds/N724_25993_101.pdf
https://www.fishersci.com/store/msds?partNumber=AC223162500&countryCode=US&language=en
https://www.integraclear.com/msds/N724_25993_101.pdf
https://www.spectrumchemical.com/media/sds/N1045_AGHS.pdf
https://www.riccachemical.com/WebsiteDocuments/SDS/RDCN0150.pdf
https://www.integraclear.com/msds/N724_25993_101.pdf
https://sdfine.com/media/catalog/product/attachment/39315MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1346.pdf
https://www.integraclear.com/msds/N724_25993_101.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12756632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal
regulations.[1][6] Do not allow the material to enter drains or waterways.[6]

6. Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

Inhalation: If inhaled, move the individual to fresh air and keep them comfortable for
breathing. If respiratory symptoms occur, seek medical attention.[1]

Skin Contact: If on skin, wash with plenty of water.[1] If skin irritation or a rash develops,
seek medical advice.[1]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[3]

Ingestion: If swallowed, rinse the mouth and call a poison center or doctor if you feel unwell.

[1]

Spill: In case of a spill, avoid generating dust.[12] Carefully sweep or vacuum the spilled
material into a suitable container for disposal.[2][12] Ensure appropriate PPE is worn during
cleanup.[12]

Experimental Workflow for Handling a Nickel Carbonate Hydroxide Spill
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Spill Response Protocol

Spill Occurs

Immediate Action

Y
[ Evacuate Immediate Area ]

4

[ Alert Supervisor and Safety Officerj

[ Assess Spill Size and Risk ]

If safe to proceed

\ 4

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

;

Contain the Spill
(Use absorbent pads if liquid is present)

;

Clean Up Spill
(Use a HEPA vacuum or wet sweeping)

[ Decontaminate the Area j

[ Dispose of Waste as Hazardous j

[ Complete Spill Report]

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a nickel carbonate hydroxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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